Methyl 3,4-O-isopropylidene-b-D-arabinopyranoside
Overview
Description
Methyl 3,4-O-isopropylidene-b-D-arabinopyranoside, also known as MIAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of arabinose, a type of sugar that is commonly found in nature. MIAP has been shown to have a wide range of biochemical and physiological effects, making it a promising compound for use in various research studies.
Scientific Research Applications
Synthesis of Nucleosides and Sugars
Methyl 3,4-O-isopropylidene-β-D-arabinopyranoside has been used in various synthetic pathways, notably in the creation of branched-chain 2-deoxy sugars and nucleosides. Rosenthal and Sprinzl (1970) explored its oxidation and subsequent reactions, aiming to synthesize nucleosides of 2-deoxy-2-C-methylpentoses, though without success (Rosenthal & Sprinzl, 1970). Pathak and Chattopadhyaya (1987) achieved the regio and stereoselective synthesis of 2',2',3',4'-tetradeuterio-2'-deoxy nucleosides using this compound (Pathak & Chattopadhyaya, 1987).
Exploring Sugar Chemistry
Ferrier et al. (1968) investigated the chemistry of 2-C-methyl-L-arabinose and -ribose derived from methyl 3,4-O-isopropylidene-β-L-erythro-pentosulopyranoside, providing insights into the stabilities and properties of these sugars (Ferrier et al., 1968). Naleway, Raetz, and Anderson (1988) synthesized 4-amino-4-deoxy-L-arabinose, a sugar derivative, using a process involving methyl 3,4-O-isopropylidene-β-D-arabinopyranoside (Naleway et al., 1988).
Asymmetric Synthesis
Novel Glycosides Discovery
Kennelly et al. (1995) isolated novel sweet secodammarane glycosides from Pterocarya paliurus, demonstrating the utility of methyl 3,4-O-isopropylidene-β-D-arabinopyranoside derivatives in the discovery of new bioactive compounds (Kennelly et al., 1995).
properties
IUPAC Name |
(3aR,6R,7S,7aS)-6-methoxy-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O5/c1-9(2)13-5-4-12-8(11-3)6(10)7(5)14-9/h5-8,10H,4H2,1-3H3/t5-,6+,7-,8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHWJEUGTHXRSES-ULAWRXDQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2COC(C(C2O1)O)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(O[C@@H]2CO[C@H]([C@H]([C@@H]2O1)O)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00473119 |
Source
|
| Record name | Methyl 3,4-O-(1-methylethylidene)-beta-D-arabinopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00473119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3,4-O-isopropylidene-b-D-arabinopyranoside | |
CAS RN |
4594-60-9 |
Source
|
| Record name | Methyl 3,4-O-(1-methylethylidene)-beta-D-arabinopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00473119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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